Cas no 6292-82-6 (Piperidine,2,2,4,6-tetramethyl-)
6292-82-6 structure
Product Name:Piperidine,2,2,4,6-tetramethyl-
CAS No:6292-82-6
MF:C9H19N
MW:141.2538626194
CID:519590
Update Time:2026-04-29
Piperidine,2,2,4,6-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine,2,2,4,6-tetramethyl-
- 2,2,4,6-tetramethylpiperidine
- 2,2,4,6-tetramethyl-piperidine
- AC1L3UBL
- AC1Q4VBR
- CTK5B6692
- EINECS 228-550-9
- NSC9950
- SureCN5709279
-
Computed Properties
- Exact Mass: 141.15187
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
Experimental Properties
- Density: 0.8160
- Melting Point: 28°C (estimate)
- Boiling Point: 178.34°C (estimate)
- Refractive Index: 1.4374
- PSA: 12.03
- LogP: 2.50180
Piperidine,2,2,4,6-tetramethyl- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
6292-82-6 (Piperidine,2,2,4,6-tetramethyl-) Related Products
- 6287-19-0(2,4-Dimethylpiperidine)
- 79-55-0(Pempidine)
- 150285-07-7(2-Heptanamine,N-(1,1-dimethylpropyl)-2-methyl-)
- 768-66-1(2,2,6,6-Tetramethylpiperidine)
- 6621-47-2(2-(2,2-dicyclohexylethyl)piperidine)
- 13946-02-6(2-Heptanamine,6-methyl-N-(1-methylethyl)-)
- 21974-48-1(2,4,6-trimethylpiperidine)
- 177-17-3(6-azaspiro4.5decane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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